Cas no 473442-39-6 (2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride)

• Product Name: 2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride
• CAS No: 473442-39-6
• MF: C₂₁H₁₇Br₂Cl₂FeN₃
• MW: 597.938782453537
• CID: 5225858
• Update Time: 2026-03-07

2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride

• Inchi： 1S/C21H17Br2N3.2ClH.Fe/c1-14(24-20-10-5-3-8-16(20)22)18-12-7-13-19(26-18)15(2)25-21-11-6-4-9-17(21)23;;;/h3-13H,1-2H3;2*1H;/q;;;+2/p-2/b24-14+,25-15+;;;
• InChI Key： DNBKLJQYJQKEIM-YMCUJNOTSA-L
• SMILES： BrC1C=CC=CC=1/N=C(\C)/C1C=CC=C(/C(/C)=N/C2C=CC=CC=2Br)N=1.[Fe](Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 506
• Topological Polar Surface Area: 37.6

Additional information on 2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride

Comprehensive Overview of 2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride (CAS No. 473442-39-6)

The compound 2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride (CAS No. 473442-39-6) is a highly specialized coordination complex that has garnered significant attention in the field of organometallic chemistry. This iron-based compound features a unique ligand system, combining a pyridine core with 2-bromophenylimino substituents, which contribute to its distinctive electronic and steric properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in catalysis, material science, and advanced synthetic methodologies.

One of the most intriguing aspects of 2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride is its role as a catalyst in polymerization reactions. The presence of the iron(II) center, coupled with the dichloride counterions, provides a versatile platform for mediating various chemical transformations. Recent studies have explored its efficiency in olefin polymerization, a process critical for producing high-performance polymers. This aligns with the growing demand for sustainable and efficient catalytic systems in the chemical industry, a topic frequently searched by professionals seeking alternatives to traditional catalysts.

From a structural perspective, the 2-bromophenylimino groups in this compound introduce significant steric hindrance, which can influence the reactivity and stability of the iron(II) center. This characteristic makes it a valuable subject for computational chemistry studies, where researchers aim to predict and optimize the behavior of such complexes under different conditions. The integration of computational modeling with experimental data is a hot topic in modern chemistry, as it accelerates the discovery of new materials and reaction pathways.

The synthesis of 2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride involves a multi-step process, starting with the preparation of the pyridine-based ligand followed by coordination with iron(II) dichloride. Detailed protocols for its synthesis are often sought after by academic researchers and industrial chemists, reflecting the compound's relevance in both theoretical and applied chemistry. Optimizing the yield and purity of this compound remains a key challenge, driving innovation in synthetic methodologies.

In addition to its catalytic applications, 2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride has been investigated for its magnetic properties. The iron(II) center, in combination with the ligand framework, can exhibit interesting spin states, making it a candidate for molecular magnetism studies. This area of research is particularly relevant to the development of next-generation data storage and quantum computing technologies, which are among the most searched topics in materials science today.

Another notable feature of this compound is its potential use in photophysical applications. The bromophenylimino groups can influence the electronic transitions of the iron(II) center, leading to unique optical properties. Researchers are exploring its suitability for light-harvesting systems and photoredox catalysis, which are critical for renewable energy solutions. The intersection of coordination chemistry and energy research is a rapidly growing field, attracting significant interest from both academia and industry.

Safety and handling of 2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride are also important considerations. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed to ensure safe usage. This includes working in well-ventilated areas and using appropriate personal protective equipment. Such precautions are frequently discussed in online forums and safety guidelines, highlighting the importance of responsible chemical management.

The commercial availability of 2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride is limited, which underscores the need for reliable synthetic routes. Suppliers and researchers often collaborate to address this gap, ensuring that the compound is accessible for further studies. The demand for high-purity organometallic compounds like this one is on the rise, driven by advancements in nanotechnology and green chemistry.

In summary, 2,6-Bis-[1-(2-bromophenylimino)-ethyl]pyridine iron(II) dichloride (CAS No. 473442-39-6) represents a fascinating example of modern organometallic chemistry. Its diverse applications—from catalysis to materials science—make it a compound of enduring interest. As research continues to uncover new possibilities for this and related complexes, its role in advancing scientific and industrial innovation will undoubtedly expand.